N-(2,3-dimethylphenyl)-2-((6-oxo-4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide

• IUPAC Name: 2-[2-[2-(2,3-dimethylanilino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C21H22N4O3S2/c1-13-5-3-7-17(14(13)2)24-20(28)12-30-21-23-15(10-19(27)25-21)9-18(26)22-11-16-6-4-8-29-16/h3-8,10H,9,11-12H2,1-2H3,(H,22,26)(H,24,28)(H,23,25,27)
• InChI Key: PIGZYKFCKCHLSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NC(=CC(=O)N2)CC(=O)NCC3=CC=CS3)C
• Molecular Formula: C21H22N4O3S2
• Molecular Weight: 442.6 g/mol
• CAS No.: 1105239-47-1

Description

N-(2,3-dimethylphenyl)-2-((6-oxo-4-(2-oxo-2-((thiophen-2-ylmethyl)amino)ethyl)-1,6-dihydropyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H22N4O3S2 and its molecular weight is 442.55. The purity is usually 95%.
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Scientific Research Applications

• Anticonvulsant Agents : Severina et al. (2020) discussed the synthesis of S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as potential anticonvulsants. They explored the interactions with anticonvulsant biotargets using molecular docking and evaluated their in vivo activity in a rat model, showing moderate anticonvulsant activity for some compounds (Severina et al., 2020).

• Antifungal Agents : Bardiot et al. (2015) identified 2-(2-oxo-morpholin-3-yl)-acetamide derivatives as broad-spectrum antifungal agents. These compounds showed significant antifungal activity against various fungi, including molds and dermatophytes, with one compound demonstrating in vivo efficacy in a murine model of Candida albicans infection (Bardiot et al., 2015).

• Anticancer Drug Synthesis : Sharma et al. (2018) synthesized N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide with confirmed anticancer activity through in silico modeling, targeting the VEGFr receptor. The compound’s structure and molecular docking analysis were extensively studied (Sharma et al., 2018).

• Herbicidal Activities : A study by Fu et al. (2014) on N-(4,6-dimethylpyrimidin-2-yl)-N'-[3-(4-trifluoromethylphenyl)-5-methyl-isoxazol-4-yl] acyl thiourea showed good inhibitory activity against certain plant species, indicating potential herbicidal applications (Fu, 2014).

• Antimicrobial Activities : Mistry et al. (2009) synthesized novel thiazolidinone and acetidinone derivatives, including compounds like 2'-{2"-(2'", 6'"-dichlorophenyl) amino) phenyl}-N-(4-oxo-2-substitutedphenyl (1,3-thiazolidin-3-yl))acetamide, and evaluated their antimicrobial activity against different microorganisms (Mistry et al., 2009).